![molecular formula C14H10BrClO2 B5777181 4-bromobenzyl 3-chlorobenzoate](/img/structure/B5777181.png)
4-bromobenzyl 3-chlorobenzoate
Overview
Description
4-bromobenzyl 3-chlorobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly used in the synthesis of other chemical compounds and has been found to have numerous biochemical and physiological effects. In
Scientific Research Applications
Reductive Dechlorination and Hydrolytic Dehalogenation
Research indicates that certain microorganisms like Alcaligenes denitrificans NTB-1 can utilize compounds such as 4-bromobenzoate in metabolic processes. This organism is known for its ability to metabolize 4-bromo-, 4-iodo-, and 2,4-dichlorobenzoate through reductive dechlorination and hydrolytic dehalogenation, producing 4-hydroxybenzoate as a result (van den Tweel, Kok, & de Bont, 1987).
Degradation by Microorganisms
Different microbial strains like Arthrobacter sp. and Pseudomonas sp. show the ability to degrade 4-chlorobenzoic acid and its derivatives including 4-bromobenzoate. These processes involve initial dehalogenation steps leading to the production of 4-hydroxybenzoate and subsequent metabolization (Marks, Smith, & Quirk, 1984), (Klages & Lingens, 1980).
Enzymatic Dehalogenation
Enzymes from various microorganisms such as Pseudomonas sp. have been studied for their ability to dehalogenate 4-chlorobenzoate to form 4-hydroxybenzoate. This enzymatic process is significant as it does not involve molecular oxygen and has implications for bioremediation and environmental clean-up processes (Müller, Thiele, & Klages, 1984).
Transport and Metabolism in Microorganisms
Certain bacteria, such as Comamonas sp. strain DJ-12, have evolved sophisticated transport mechanisms for compounds like 4-chlorobenzoate, which also include 4-bromo- and 4-iodobenzoates. These transporters play a crucial role in the metabolism of these compounds, potentially aiding in their breakdown and utilization (Chae & Zylstra, 2006).
Chemical Synthesis and Reactions
Chemical reactions involving halogenated benzoates, such as 4-bromobenzoate, are studied for their potential in organic synthesis. These studies are crucial for the development of new pharmaceuticals and materials (Gohier & Mortier, 2003).
properties
IUPAC Name |
(4-bromophenyl)methyl 3-chlorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrClO2/c15-12-6-4-10(5-7-12)9-18-14(17)11-2-1-3-13(16)8-11/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRVRTJFOFXZDOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)OCC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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